Cas no 791616-55-2 ((R)-(-)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthyl-2,2′-diyl hydrogenphosphate)

(R)-(-)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthyl-2,2′-diyl hydrogenphosphate structure
791616-55-2 structure
Product Name:(R)-(-)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthyl-2,2′-diyl hydrogenphosphate
CAS No:791616-55-2
MF:C56H41O4PSi2
MW:865.067117452621
MDL:MFCD09265079
CID:561956
PubChem ID:24885235
Update Time:2024-10-27

(R)-(-)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthyl-2,2′-diyl hydrogenphosphate Chemical and Physical Properties

Names and Identifiers

    • Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin,4-hydroxy-2,6-bis(triphenylsilyl)-, 4-oxide, (11bR)-
    • (R)-(-)-3,3'-Bis(Triphenylsilyl)-1,1'-Binaphthyl-2,2'-Diyl Hydrogenphosphate
    • (R)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin,4-hydroxy-2,6-bis(triphenylsilyl)-, 4-oxide, (1...
    • R-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • (11bR)-2,6-Bis(triphenylsilyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
    • Carreira SALDIPAC Ligand
    • (11bR)-2 pound not6-Bis(triphenylsilyl)-4-hydroxy-4-oxide-dinaphtho[2 pound not1-d:1' pound not2'-f][1 pound not3 pound not2]dioxaphosphepin
    • SY077390
    • (R)-()-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • SY078377
    • (13-hydroxy-13-oxo-16-triphenylsilyl-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-10-yl)-triphenylsilane
    • S-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • (S)-3,3 inverted exclamation mark -Bis(triphenylsilyl)-1,1 inverted exclamation mark -binaphthyl-2,2 inverted exclamation mark -diyl Hydrogenphosphate
    • AS-72739
    • FT-0701422
    • MFCD09265079
    • A936653
    • (S)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthalene-2,2'-diyl hydrogen phosphate
    • 791616-55-2
    • CS-B0723
    • 929097-92-7
    • (R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogen phosphate
    • (S)-(+)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogen phosphate
    • D77214
    • (R)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogen phosphate, min. 98% [(R)-TiPSY]
    • SCHEMBL296667
    • (13-hydroxy-13-oxo-16-triphenylsilyl-12,14-dioxa-13$l^{5-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-10-yl)-triphenylsilane
    • BCP12729
    • (11bS)-4-Hydroxy-2,6-bis(triphenylsilyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
    • AKOS015969423
    • (11bS)-4-Hydroxy-2 pound not6-bis(triphenylsilyl)-4-oxide-dinaphtho[2 pound not1-d:1' pound not2'-f][1 pound not3 pound not2]dioxaphosphepin
    • J-524233
    • (R)-(-)-3,3'-BIS(TRIPHENYLSILYL)-1,1'-BINAPHTHYL-2,2'-DIYL HYDROGENPHOSPHATE, 95%
    • (R)-( C)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • D87601
    • (R)-3,3 inverted exclamation mark -Bis(triphenylsilyl)-1,1 inverted exclamation mark -binaphthyl-2,2 inverted exclamation mark -diyl Hydrogenphosphate
    • CS-0091510
    • 13-HYDROXY-10,16-BIS(TRIPHENYLSILYL)-12,14-DIOXA-13??-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-ONE
    • (S)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate, 96%
    • (11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
    • (R)-(-)-3,3''-Bis(triphenylsilyl)-1,1''-binaphthyl-2,2''-diyl hydrogen phosphate
    • (R)-(-)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthyl-2,2′-diyl hydrogenphosphate
    • MDL： MFCD09265079
    • Inchi： 1S/C56H41O4PSi2/c57-61(58)59-55-51(62(43-25-7-1-8-26-43,44-27-9-2-10-28-44)45-29-11-3-12-30-45)39-41-23-19-21-37-49(41)53(55)54-50-38-22-20-24-42(50)40-52(56(54)60-61)63(46-31-13-4-14-32-46,47-33-15-5-16-34-47)48-35-17-6-18-36-48/h1-40H,(H,57,58)
    • InChI Key： BDQOCXQVIFQJRK-UHFFFAOYSA-N
    • SMILES： O=P1(OC2C([Si](C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)=CC3C(C=2C2C(=C([Si](C4C=CC=CC=4)(C4C=CC=CC=4)C4C=CC=CC=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O

Computed Properties

  • Exact Mass: 864.22800
  • Monoisotopic Mass: 864.22809985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 63
  • Rotatable Bond Count: 8
  • Complexity: 1320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: 329-335 °C
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.738
  • PSA: 65.57000
  • LogP: 8.28640
  • Specific Rotation: -197° (c=1, CHCl3)
  • Optical Activity: [α]22/D -197°, c = 1 in chloroform
  • Vapor Pressure: No data available

(R)-(-)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthyl-2,2′-diyl hydrogenphosphate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：26-36/37
  • Storage Condition：Store at 4 ° C, -4 ° C is better

(R)-(-)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthyl-2,2′-diyl hydrogenphosphate Pricemore >>

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(R)-(-)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthyl-2,2′-diyl hydrogenphosphate Production Method

Production Method 1

111822-69-6 111822-69-6
791616-55-2 791616-55-2
Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Dichloromethane ;  12 h, reflux
1.2 Reagents: Pyridine ,  Hydrochloric acid Solvents: Water ;  12 h, reflux
Reference
Desymmetrizing Enantio- and Diastereoselective Selenoetherification through Supramolecular Catalysis
See, Jie Yang ; Yang, Hui; Zhao, Yu ; Wong, Ming Wah ; Ke, Zhihai ; et al, ACS Catalysis, 2018, 8(2), 850-858

Production Method 2

111822-69-6 111822-69-6
791616-55-2 791616-55-2
Reaction Conditions
Reference
Oxidative Asymmetric Aza-Friedel-Crafts Alkylation of Indoles with 3-Indolinone-2-carboxylates Catalyzed by a BINOL Phosphoric Acid and Promoted by DDQ
Yarlagadda, Suresh; Sridhar, B.; Subba Reddy, Basireddy Venkata, Chemistry - An Asian Journal, 2018, 13(10), 1327-1334

Production Method 3

111822-69-6 111822-69-6
791616-55-2 791616-55-2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 5 h, 70 °C
1.2 Reagents: Water ;  2 h, 70 °C
Reference
Synthesis of Novel Chiral Phosphoric Acid-Bearing Two Acidic Phenolic Hydroxyl Groups and its Catalytic Evaluation for Enantioselective Friedel-Crafts Alkylation of Indoles and Enones
Liu, Xiong-Li; Yu, Zhang-Biao; Pan, Bo-Wen; Chen, Lin; Feng, Ting-Ting; et al, Journal of Heterocyclic Chemistry, 2015, 52(2), 628-634

Production Method 4

107473-14-3 107473-14-3
1352734-11-2 1352734-11-2
791616-55-2 791616-55-2
1352151-17-7 1352151-17-7
Reaction Conditions
1.1 Solvents: Dichloromethane ;  33 h, 23 °C
Reference
Phosphate ligands in the gold(I)-catalyzed activation of enynes
Raducan, Mihai; Moreno, Maria; Bour, Christophe; Echavarren, Antonio M., Chemical Communications (Cambridge, 2012, 48(1), 52-54

Production Method 5

111822-69-6 111822-69-6
791616-55-2 791616-55-2
Reaction Conditions
1.1 Reagents: Butyllithium ,  Phosphorus oxychloride Solvents: Tetrahydrofuran ;  -20 °C → 0 °C
1.2 Reagents: Triethylamine Solvents: Water ;  18 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ;  6 h, reflux
Reference
Bronsted Acid-Catalyzed, Highly Enantioselective Addition of Enamides to In Situ-Generated ortho-Quinone Methides: A Domino Approach to Complex Acetamidotetrahydroxanthenes
Saha, Satyajit; Schneider, Christoph, Chemistry - A European Journal, 2015, 21(6), 2348-2352

Production Method 6

111822-69-6 111822-69-6
791616-55-2 791616-55-2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 24 h, 95 °C
1.2 Reagents: Water ;  0 °C; 6 h, 95 °C
Reference
Enantioselective Organocatalytic Reductive Amination
Storer, R. Ian; Carrera, Diane E.; Ni, Yike; MacMillan, David W. C., Journal of the American Chemical Society, 2006, 128(1), 84-86

Production Method 7

111822-69-6 111822-69-6
791616-55-2 791616-55-2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 24 h, 95 °C
1.2 Solvents: Water ;  8 h, 95 °C
1.3 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  Water
Reference
Asymmetric Synthesis of 3-Amino-δ-lactams and Benzo[a]quinolizidines by Catalytic Cyclization Reactions Involving Azlactones
Jiang, Jun; Qing, Jian; Gong, Liu-Zhu, Chemistry - A European Journal, 2009, 15(29), 7031-7034

Production Method 8

111822-69-6 111822-69-6
791616-55-2 791616-55-2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 5 h, 50 °C
1.2 Solvents: Water ;  1 h, 70 °C
Reference
Enantioselective Direct Aza Hetero-Diels-Alder Reaction Catalyzed by Chiral Bronsted Acids
Liu, Hua; Cun, Lin-Feng; Mi, Ai-Qiao; Jiang, Yao-Zhong; Gong, Liu-Zhu, Organic Letters, 2006, 8(26), 6023-6026

(R)-(-)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthyl-2,2′-diyl hydrogenphosphate Raw materials

(R)-(-)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthyl-2,2′-diyl hydrogenphosphate Preparation Products

(R)-(-)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthyl-2,2′-diyl hydrogenphosphate Related Literature

Related Categories

791616-55-2 ((R)-(-)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthyl-2,2′-diyl hydrogenphosphate) Related Products

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